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Compound of Interest

2-(2-

Compound Name: Methoxybenzylamino)nicotinic
acid

CAS No.: 1019372-81-6

Cat. No.: B1629646

Get Quote

Executive Summary & Compound Identity

2-(2-Methoxybenzylamino)nicotinic acid is a specialized intermediate and pharmacophore

often explored in the development of soluble guanylate cyclase (sGC) stimulators and non-
steroidal anti-inflammatory agents. Structurally, it consists of a nicotinic acid core substituted at
the 2-position with a secondary amine linked to a 2-methoxybenzyl group.

Understanding its solubility is critical for purification (crystallization) and formulation
(bioavailability). Due to its amphoteric nature—containing both a basic pyridine
nitrogen/secondary amine and an acidic carboxylic acid—its solubility is highly pH-dependent.

Chemical Identity

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1629646#bc-rfq
https://www.benchchem.com/product/b1629646/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-2-2-methoxybenzylamino-nicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Detail

CAS Number 1019372-81-6
2-[(2-methoxyphenyl)methylamino]pyridine-3-

UPAC Name ca[r(boxylic ac)i/dp & ' P

Molecular Formula C14H14N203

Molecular Weight 258.27 g/mol

Structural Class 2-Aminonicotinic acid derivative

Physicochemical Profile & Predicted Solubility[4][5]

As specific experimental solubility tables for CAS 1019372-81-6 are proprietary or sparse in

open literature, the following data is derived from Structure-Activity Relationship (SAR) analysis

of close structural analogs (e.g., Flunixin, Clonixin) and calculated physicochemical properties.

Calculated Properties

Property Value (Estimated) Implication for Solubility
Moderate lipophilicity; poor

LogP (Octanol/Water) 25-3.2 water solubility in un-ionized
form.

o ) ) lonizes to anion at pH > 6.0,

pKa (Acidic) ~4.8 (Carboxylic acid) ) ) -
increasing water solubility.
Protonates at pH < 2.0,

pKa (Basic) ~2.0 (Pyridine N) potentially increasing solubility
as a cation.
Suggests moderate

Polar Surface Area ~60-70 A2 permeability but limited

passive aqueous solubility.

Solubility Estimates by Solvent System

Data represents the free acid form at 25°C.
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Solvent Solubility Rating

Estimated Range

Notes

Water (pH 7) Low

< 0.5 mg/mL

The free acid is likely
to precipitate at

neutral pH.

0.1 N NaOH High

> 50 mg/mL

Forms the sodium

salt; highly soluble.

0.1 N HCI Moderate

1-10 mg/mL

Forms the
hydrochloride salt
(protonated

pyridine/amine).

DMSO High

> 100 mg/mL

Preferred solvent for

stock solutions.

Ethanol (Cold) Moderate

10 — 30 mg/mL

Solubility increases
significantly upon
heating.

Methanol High

> 50 mg/mL

Good solvent for

recrystallization.

Dichloromethane Moderate

5—20 mg/mL

Useful for extraction
from acidic aqueous

phases.

pH-Dependent Solubility & Salt Selection

The solubility of 2-(2-Methoxybenzylamino)nicotinic acid is governed by its ionization state.

The molecule exists in three primary forms depending on the bulk pH:

e Cationic Form (pH < 2): Protonation of the pyridine nitrogen.

o Zwitterionic/Neutral Form (pH 3-5): The "isoelectric" region where solubility is lowest

(Intrinsic Solubility,
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e Anionic Form (pH > 6): Deprotonation of the carboxylic acid.

Theoretical Solubility Profile

The following diagram illustrates the theoretical equilibrium shifts that dictate solubility.
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Click to download full resolution via product page

Caption: Equilibrium states of 2-(2-Methoxybenzylamino)nicotinic acid across the pH scale.
Maximum insolubility occurs in the pH 3-5 range.

Formulation Strategy (Salt Screening)

To improve bioavailability or solubility for liquid formulations, convert the free acid to a salt.

e Meglumine Salt: Highly recommended for 2-aminonicotinic acid derivatives (similar to
Flunixin Meglumine). Improves solubility and reduces local tissue irritation.

e Sodium Salt: Effective for high-pH liquid formulations but may have stability issues if pH
drifts.

Experimental Protocols for Solubility Determination

Since exact literature values are sparse, you must validate the solubility experimentally. Use
this "Shake-Flask" protocol coupled with HPLC quantification.

Protocol A: Equilibrium Solubility (Shake-Flask Method)

Objective: Determine thermodynamic solubility in various solvents.
e Preparation:

o Weigh 10 mg of 2-(2-Methoxybenzylamino)nicotinic acid into a 2 mL HPLC vial.
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o Add 500 pL of the target solvent (Water, pH 7.4 buffer, Ethanol, etc.).
e Equilibration:
o Cap the vial and place it on an orbital shaker or thermomixer at 25°C for 24 hours.

o Visual Check: If the solid dissolves completely, add more compound until a suspension
(excess solid) is visible.

e Separation:
o Centrifuge the suspension at 10,000 rpm for 10 minutes to pellet the undissolved solid.
o Alternatively, filter the supernatant using a 0.22 um PTFE syringe filter.
e Quantification (HPLC):
o Dilute the supernatant 100-fold with Mobile Phase.
o Inject onto HPLC (C18 column, Acetonitrile/Water + 0.1% Formic Acid gradient).

o Calculate concentration against a standard curve of the compound dissolved in DMSO.

Protocol B: Kinetic Solubility (High Throughput)

Objective: Rapidly estimate solubility for screening multiple analogs.
e Prepare a 10 mM stock solution in DMSO.

e Pipette 5 L of stock into 195 pL of aqueous buffer (PBS pH 7.4) in a 96-well plate (Final
conc: 250 uM).

 Incubate for 2 hours at room temperature with shaking.
o Measure turbidity via UV-Vis absorbance at 620 nm.
o High Absorbance = Precipitation (Low Solubility).

o Low Absorbance = Soluble.
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Thermodynamic Modeling

For process engineering (e.g., crystallization), solubility data at different temperatures is
modeled using the Modified Apelblat Equation:

Where:

e = Mole fraction solubility
e = Absolute temperature (Kelvin)

o = Empirical constants derived from experimental data (Protocol A at 25°C, 35°C, 45°C).

Application: If you observe that solubility increases exponentially with temperature in Ethanol (a
common trait for nicotinic acids), use cooling crystallization. Dissolve at 60°C and cool to 5°C to
recover the product in high yield.

Synthesis & Purification Workflow

Understanding solubility is most useful when applied to the purification workflow. The following
diagram outlines the standard purification logic based on the solubility differential between the
free acid and its salts.
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Caption: Purification strategy leveraging the pH-dependent solubility profile. The compound is
solubilized as a salt and precipitated as the free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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